Cas no 55306-19-9 (2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-)

• Product Name: 2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
• CAS No: 55306-19-9
• MF: C₁₇H₁₈O₆
• MW: 318.321873379677
• CID: 378300
• Update Time: 2024-03-01

2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6,7-diol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
• 2H-1-Benzopyran-6,7-diol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (S)-
• Bryaflavan
• 2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
• 6,7,3'-Trihydroxy-2',4'-dimethoxyisoflavan

• Inchi： 1S/C17H18O6/c1-21-14-4-3-11(17(22-2)16(14)20)10-5-9-6-12(18)13(19)7-15(9)23-8-10/h3-4,6-7,10,18-20H,5,8H2,1-2H3/t10-/m1/s1
• InChI Key： UGMLMXOTFZEATD-SNVBAGLBSA-N
• SMILES： C1OC2=CC(O)=C(O)C=C2C[C@H]1C1=CC=C(OC)C(O)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 1.742

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids